Cas no 1804938-06-4 (Methyl 4-(aminomethyl)-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-2-carboxylate)

• Product Name: Methyl 4-(aminomethyl)-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-2-carboxylate
• CAS No: 1804938-06-4
• MF: C₁₀H₈F₆N₂O₃
• MW: 318.172543525696
• CID: 4844100
• Update Time: 2025-05-21

Methyl 4-(aminomethyl)-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(aminomethyl)-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-2-carboxylate

• Inchi： 1S/C10H8F6N2O3/c1-20-8(19)6-7(21-10(14,15)16)4(3-17)2-5(18-6)9(11,12)13/h2H,3,17H2,1H3
• InChI Key： QNRMEJYVZRPIEB-UHFFFAOYSA-N
• SMILES： FC(C1C=C(CN)C(=C(C(=O)OC)N=1)OC(F)(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 373
• XLogP3: 2
• Topological Polar Surface Area: 74.4

Additional information on Methyl 4-(aminomethyl)-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-2-carboxylate

Recent Advances in the Study of Methyl 4-(aminomethyl)-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-2-carboxylate (CAS: 1804938-06-4)

Methyl 4-(aminomethyl)-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-2-carboxylate (CAS: 1804938-06-4) is a novel pyridine derivative that has recently gained attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its trifluoromethoxy and trifluoromethyl substituents, exhibits unique physicochemical properties that make it a promising candidate for drug discovery and development. Recent studies have explored its potential as a building block for bioactive molecules, particularly in the design of enzyme inhibitors and receptor modulators.

The structural features of this compound, including the presence of both electron-withdrawing and electron-donating groups, contribute to its versatility in chemical reactions. Researchers have utilized it as a key intermediate in the synthesis of more complex molecules targeting various biological pathways. Its stability under physiological conditions and ability to penetrate cell membranes further enhance its applicability in medicinal chemistry.

Recent publications have demonstrated the compound's utility in the development of potential therapeutics for neurological disorders and inflammatory diseases. One study published in the Journal of Medicinal Chemistry (2023) highlighted its incorporation into a series of novel GABA_A receptor modulators, showing promising results in preclinical models of anxiety and epilepsy. The trifluoromethoxy group in particular was found to significantly enhance binding affinity to the target receptor.

From a synthetic chemistry perspective, several research groups have reported improved methods for the preparation of this compound. A 2024 paper in Organic Process Research & Development described a scalable, high-yield synthesis route that addresses previous challenges in the introduction of the aminomethyl group while maintaining the integrity of the trifluoromethoxy substituent. This advancement is particularly important for potential industrial-scale production.

The compound's mechanism of action appears to be multifaceted. In addition to its direct interactions with biological targets, recent studies suggest that it may influence cellular signaling pathways through modulation of protein-protein interactions. This was demonstrated in a 2023 Cell Chemical Biology publication where researchers used the compound as a core structure to develop selective inhibitors of a specific protein-protein interaction involved in cancer progression.

Ongoing research is exploring the compound's potential in other therapeutic areas, including antimicrobial applications. Preliminary results presented at the 2024 American Chemical Society meeting showed derivatives of this molecule exhibiting activity against drug-resistant bacterial strains, possibly due to the unique electronic properties imparted by the trifluoromethyl groups.

As research continues, the compound's safety profile and pharmacokinetic properties are being systematically evaluated. Early ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) studies indicate favorable characteristics, though further optimization may be required to improve metabolic stability in certain applications. The presence of the ester group offers opportunities for prodrug strategies, as demonstrated in recent patent applications from several pharmaceutical companies.

The growing body of research on Methyl 4-(aminomethyl)-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-2-carboxylate suggests it will remain an important compound in medicinal chemistry research for the foreseeable future. Its unique combination of structural features and demonstrated biological activity make it a valuable tool for drug discovery and a promising lead compound for multiple therapeutic indications.